Cas no 1376439-87-0 (methyl 5-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}-1H-pyrrole-2-carboxylate)

• Product Name: methyl 5-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}-1H-pyrrole-2-carboxylate
• CAS No: 1376439-87-0
• MF: C₁₆H₁₁Cl₂N₃O₃
• MW: 364.182841539383
• CID: 6086922
• PubChem ID: 97359663
• Update Time: 2025-05-20

methyl 5-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1376439-87-0
• methyl 5-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}-1H-pyrrole-2-carboxylate
• AKOS033267001
• methyl 5-[2-cyano-3-(2,4-dichloroanilino)-3-oxoprop-1-enyl]-1H-pyrrole-2-carboxylate

• Inchi： 1S/C16H11Cl2N3O3/c1-24-16(23)14-5-3-11(20-14)6-9(8-19)15(22)21-13-4-2-10(17)7-12(13)18/h2-7,20H,1H3,(H,21,22)
• InChI Key： RLMAIRODFPMJAB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(C(C#N)=CC1=CC=C(C(=O)OC)N1)=O)Cl

Computed Properties

• Exact Mass: 363.0177466g/mol
• Monoisotopic Mass: 363.0177466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 95Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on methyl 5-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}-1H-pyrrole-2-carboxylate

Introduction to Methyl 5-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}-1H-pyrrole-2-carboxylate (CAS No. 1376439-87-0)

Methyl 5-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}-1H-pyrrole-2-carboxylate, a compound with the CAS number 1376439-87-0, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The intricate architecture of this molecule, characterized by a pyrrole core and various functional groups, makes it a promising candidate for further investigation in drug discovery and therapeutic development.

The molecular structure of Methyl 5-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}-1H-pyrrole-2-carboxylate is highly sophisticated, incorporating several key functional groups that contribute to its reactivity and potential biological effects. The presence of a cyano group and an ethenyl moiety enhances its chemical versatility, while the carbamoyl group attached to a phenyl ring with chlorine substituents introduces specific interactions with biological targets. This combination of features positions the compound as an intriguing subject for both academic research and industrial applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic benefits. Pyrrole derivatives, in particular, have been extensively studied due to their wide range of biological activities. Methyl 5-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}-1H-pyrrole-2-carboxylate is no exception and has been explored in various preclinical studies for its potential pharmacological properties.

One of the most compelling aspects of this compound is its ability to interact with multiple biological pathways. The pyrrole core is known to be a privileged scaffold in medicinal chemistry, often found in bioactive molecules that target enzymes and receptors involved in disease processes. The specific arrangement of functional groups in Methyl 5-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}-1H-pyrrole-2-carboxylate allows it to engage with these targets in a highly specific manner, which is crucial for developing effective treatments.

The synthesis of this compound involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The introduction of the cyano group and the carbamoyl functionality necessitates precise control over reaction conditions to ensure high yield and purity. Additionally, the presence of the dichlorophenyl ring adds complexity to the synthesis but also enhances the compound's binding affinity to biological targets.

Recent studies have begun to uncover the potential applications of Methyl 5-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}-1H-pyrrole-2-carboxylate in various therapeutic areas. For instance, preliminary research suggests that it may have anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Furthermore, its structural features make it a candidate for developing novel antibiotics or antiviral agents.

The compound's ability to cross cell membranes efficiently also makes it an attractive candidate for drug delivery systems. Researchers are exploring ways to incorporate Methyl 5-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-yl}-1H-pyrrole-2-carboxylate into nanoparticles or other delivery vehicles to enhance its bioavailability and targeted action.

In conclusion, Methyl 5-{2-cyano-2-[(2,4-dichlorophenyl)carbamoyl]eth-1-en-1-y}l-H-pyrrole -CARBOXYLATE (CAS No. 1376439 -87 -0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for further exploration in drug discovery and development. As research continues to uncover new applications for this molecule, it is likely that Methyl 5-{CAS NO1376439 -87 -0} will play an increasingly important role in advancing therapeutic strategies across multiple disease areas.